Cas no 19812-58-9 (b-Alanine, N,N-bis(phenylmethyl)-)

• Product Name: b-Alanine, N,N-bis(phenylmethyl)-
• CAS No: 19812-58-9
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 225335
• PubChem ID: 294815
• Update Time: 2025-04-19

b-Alanine, N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N,N-bis(phenylmethyl)-
• 3-(dibenzylamino)propanoic acid
• 3-(N,N-dibenzylamino)propanoic acid
• AC1L6MQJ
• NSC163863
• SureCN5146175
• 19812-58-9
• A1-04983
• DTXSID10303998
• beta-Alanine, N,N-bis(phenylmethyl)-
• SCHEMBL5146175
• NSC 163863
• AKOS008999340
• NSC-163863

• Inchi： 1S/C17H19NO2/c19-17(20)11-12-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,19,20)
• InChI Key： FJPCUHVZSZCDJC-UHFFFAOYSA-N
• SMILES： OC(CCN(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 269.14167
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54
• LogP: 3.16350